Cas no 100004-30-6 (Acetic acid, 2-[4-fluoro-3-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]-, pentyl ester)

• Product Name: Acetic acid, 2-[4-fluoro-3-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]-, pentyl ester
• CAS No: 100004-30-6
• MF: C₂₁H₂₄FNO₅
• MW: 389.417369842529
• CID: 6626582
• Update Time: 2024-01-17

Acetic acid, 2-[4-fluoro-3-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]-, pentyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[4-fluoro-3-(1,3,4,5,6,7-hexahydro-1,3-dioxo-2H-isoindol-2-yl)phenoxy]-, pentyl ester

• Inchi： 1S/C21H24FNO5/c1-2-3-6-11-27-19(24)13-28-14-9-10-17(22)18(12-14)23-20(25)15-7-4-5-8-16(15)21(23)26/h9-10,12H,2-8,11,13H2,1H3
• InChI Key： BNVZXWLUDRMMRD-UHFFFAOYSA-N
• SMILES： C(OCCCCC)(=O)COC1=CC=C(F)C(N2C(=O)C3=C(C2=O)CCCC3)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 531.4±45.0 °C(Predicted)
• pka: -1.54±0.20(Predicted)